Cas no 13788-85-7 (1H-Pyrazole, 4-bromo-3,5-diphenyl-)

1H-Pyrazole, 4-bromo-3,5-diphenyl- structure
13788-85-7 structure
Product Name:1H-Pyrazole, 4-bromo-3,5-diphenyl-
CAS No:13788-85-7
MF:C15H11BrN2
MW:299.165242433548
CID:3718125
PubChem ID:5325017
Update Time:2025-04-22

1H-Pyrazole, 4-bromo-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-bromo-3,5-diphenyl-
    • DTXSID101302222
    • 13788-85-7
    • SCHEMBL8887039
    • DB-128843
    • InChI=1/C15H11BrN2/c16-13-14(11-7-3-1-4-8-11)17-18-15(13)12-9-5-2-6-10-12/h1-10H,(H,17,18
    • 4-bromo-3,5-diphenyl-1H-pyrazole
    • Inchi: 1S/C15H11BrN2/c16-13-14(11-7-3-1-4-8-11)17-18-15(13)12-9-5-2-6-10-12/h1-10H,(H,17,18)
    • InChI Key: AQDYUBPLWISBKF-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC=CC=C2)=C(Br)C(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 298.01056Da
  • Monoisotopic Mass: 298.01056Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 28.7Ų
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